Cas no 478374-76-4 (Methyl 5-bromo-2-fluoro-4-methylbenzoate)

Methyl 5-bromo-2-fluoro-4-methylbenzoate is a fluorinated and brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromo substituent at the 5-position and a fluoro group at the 2-position—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The methyl ester moiety offers versatility for further functionalization, including hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic and steric properties. High purity and consistent quality ensure reliable performance in research and industrial applications.
Methyl 5-bromo-2-fluoro-4-methylbenzoate structure
478374-76-4 structure
Product Name:Methyl 5-bromo-2-fluoro-4-methylbenzoate
CAS No:478374-76-4
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD23703144
CID:841520
PubChem ID:22930472
Update Time:2025-09-17

Methyl 5-bromo-2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-fluoro-4-methylbenzoate
    • 2-Fluoro-5-bromo-4-methyl-benzoic acid methyl ester
    • DTXSID50628995
    • HXRZJJNEXLYOBD-UHFFFAOYSA-N
    • MFCD23703144
    • Benzoic acid, 4-Methyl-2-fluoro-5-broMo-, Methylester
    • DB-343407
    • AKOS016015002
    • SCHEMBL3411975
    • SB37305
    • Methyl5-bromo-2-fluoro-4-methylbenzoate
    • CS-0096429
    • AS-43289
    • 478374-76-4
    • Benzoicacid,4-Methyl-2-fluoro-5-broMo-,Methylester
    • MDL： MFCD23703144
    • Inchi： 1S/C9H8BrFO2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,1-2H3
    • InChI Key： HXRZJJNEXLYOBD-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)OC)C(=CC=1C)F

Computed Properties

  • Exact Mass: 245.96900
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.68320

Methyl 5-bromo-2-fluoro-4-methylbenzoate Pricemore >>

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Methyl 5-bromo-2-fluoro-4-methylbenzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:478374-76-4)Methyl 5-bromo-2-fluoro-4-methylbenzoate
Order Number:A940031
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):152.0/458.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:478374-76-4)Methyl 5-bromo-2-fluoro-4-methylbenzoate
A940031
Purity:99%/99%
Quantity:1g/5g
Price ($):152.0/458.0
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